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Compound of Interest

Compound Name: 4-Hydroxyderricin

Cat. No.: B1235420

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the extraction and purification of 4-
Hydroxyderricin, a bioactive prenylated chalcone with significant therapeutic potential. The
protocols are based on established scientific literature and are intended for research and
development purposes.

Introduction

4-Hydroxyderricin is a naturally occurring chalcone found predominantly in the plant Angelica
keiskei Koidzumi (Ashitaba), where it is a major active component in the roots, stems, and
yellow sap.[1][2][3][4] It has also been identified in other plants such as Millettia dura and
Sophora prostrata.[5] As a flavonoid lipid molecule, 4-Hydroxyderricin is practically insoluble
in water but soluble in organic solvents like DMSO.[6][7][8]

This compound has garnered significant interest in the scientific community due to its diverse
pharmacological activities, which include potent and selective monoamine oxidase-B (MAO-B)
inhibition, anti-inflammatory, anti-allergic, skin-whitening, anti-cancer, and anti-diabetic
properties.[1][7][9][10][11][12] Its therapeutic potential is linked to its ability to modulate various
signaling pathways, including the PI3K/AKT/mTOR and MAPK pathways, and to act as an
inhibitor of BRAF and PI3-K.[7][11]

These application notes provide a comprehensive guide to the extraction of 4-Hydroxyderricin
from its natural sources and its subsequent purification to a high degree of purity, suitable for
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further research and drug development.

Data Presentation
Quantitative Analysis of 4-Hydroxyderricin in Angelica

keiskei

The concentration of 4-Hydroxyderricin varies in different parts of the Angelica keiskei plant.

The following table summarizes the quantitative data from a study that analyzed its content by

HPLC.
4-Hydroxyderricin Content (mgl/g of dry
Plant Part .
weight)
Root 2.69 £ 0.09
Stem Not specified in the provided results
Leaf Not specified in the provided results

Data sourced from a study by Zhang et al. (2022).[1]

Solubility of 4-Hydroxyderricin

Solvent Solubility Notes
Practically insoluble (0.0038
Water
g/L)[6]
May require ultrasonication to
DMSO 90 mg/mL[7] )
fully dissolve.[8]
Used for preparing standard
Methanol Soluble solutions for HPLC analysis.
[13]
Used for recrystallization.[14]
Ethanol Soluble
[15]
Used as an extraction solvent.
Ethyl Acetate Soluble

[2[16]
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Experimental Protocols

Protocol 1: Extraction of 4-Hydroxyderricin from
Angelica keiskei Roots

This protocol describes a common method for extracting 4-Hydroxyderricin from the dried
roots of Angelica keiskei.

Materials and Reagents:

Dried and powdered roots of Angelica keiskei
e Methanol (ACS grade)

o Ethyl acetate (ACS grade)

* n-Hexane (ACS grade)

o Ethanol (95%)

o Deionized water

e Rotary evaporator

 Filter paper

e Separatory funnel

Beakers and flasks
Procedure:
o Maceration:

o Weigh 100 g of dried, powdered Angelica keiskei root and place it in a 2 L Erlenmeyer
flask.

o Add 1 L of methanol to the flask.
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o Seal the flask and allow it to macerate for 48 hours at room temperature with occasional
shaking.

e Filtration and Concentration:
o Filter the methanol extract through Whatman No. 1 filter paper.

o Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at
40°C until a viscous extract is obtained.

 Liquid-Liquid Extraction (Fractionation):

o

Resuspend the viscous extract in 200 mL of deionized water.

[¢]

Transfer the aqueous suspension to a 500 mL separatory funnel.

[e]

Perform liquid-liquid extraction sequentially with n-hexane (3 x 150 mL) and then with ethyl
acetate (3 x 150 mL).[16]

[¢]

Collect the ethyl acetate fraction, as it will contain the majority of the chalcones.
» Final Concentration:
o Dry the ethyl acetate fraction over anhydrous sodium sulfate.

o Filter and concentrate the ethyl acetate fraction using a rotary evaporator to obtain the
crude 4-Hydroxyderricin extract.

Protocol 2: Purification of 4-Hydroxyderricin by Column
Chromatography

This protocol details the purification of the crude extract obtained from Protocol 1 using column
chromatography.

Materials and Reagents:

e Crude 4-Hydroxyderricin extract
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 Silica gel (60-120 mesh) for column chromatography

o Petroleum ether (ACS grade)

o Ethyl acetate (ACS grade)

e Glass column

e Fraction collector

e Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

e TLC developing chamber

e UV lamp (254 nm and 366 nm)

Procedure:

e Column Packing:

o Prepare a slurry of silica gel in petroleum ether.

o Pack the glass column with the silica gel slurry using the wet packing method.

e Sample Loading:

o Dissolve the crude extract in a minimal amount of the initial mobile phase (petroleum
ether:ethyl acetate, e.g., 9:1 v/v).

o Adsorb the dissolved extract onto a small amount of silica gel and allow the solvent to
evaporate.

o Carefully load the dried, sample-adsorbed silica gel onto the top of the packed column.

o Elution:

o Begin elution with a petroleum ether:ethyl acetate gradient. A common starting point is a
3:1 (v/v) mixture.[17]
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o Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl
acetate.

o Collect fractions of a fixed volume (e.g., 20 mL) using a fraction collector.
e Monitoring by TLC:

o Monitor the collected fractions using TLC. Spot a small amount of each fraction onto a
TLC plate.

o Develop the TLC plate in a suitable solvent system (e.g., petroleum ether:ethyl acetate,
7:3 VIv).

o Visualize the spots under a UV lamp.

o Pool the fractions that show a pure spot corresponding to 4-Hydroxyderricin.
 Final Purification by Recrystallization:

o Combine the pure fractions and evaporate the solvent.

o Dissolve the resulting solid in a minimal amount of hot 95% ethanol.[14][15]

o Allow the solution to cool slowly to room temperature and then place it in a refrigerator to
facilitate crystallization.

o Collect the purified crystals of 4-Hydroxyderricin by filtration and dry them in a vacuum
oven.

Visualizations
Experimental Workflow for Extraction and Purification
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Caption: Workflow for the extraction and purification of 4-Hydroxyderricin.
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Signaling Pathways Modulated by 4-Hydroxyderricin
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Caption: Inhibition of BRAF and PI3K signaling pathways by 4-Hydroxyderricin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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